Cas no 2228125-91-3 (2-amino-3-(5-bromo-2-fluoropyridin-3-yl)-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-(5-bromo-2-fluoropyridin-3-yl)-3-hydroxypropanoic acid
• CAS No: 2228125-91-3
• MF: C₈H₈BrFN₂O₃
• MW: 279.063124656677
• CID: 5842283
• PubChem ID: 165704448
• Update Time: 2025-05-24

2-amino-3-(5-bromo-2-fluoropyridin-3-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(5-bromo-2-fluoropyridin-3-yl)-3-hydroxypropanoic acid
• EN300-1908767
• 2228125-91-3

• Inchi： 1S/C8H8BrFN2O3/c9-3-1-4(7(10)12-2-3)6(13)5(11)8(14)15/h1-2,5-6,13H,11H2,(H,14,15)
• InChI Key： GDWIYPXQDMFQRK-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)C(C(C(=O)O)N)O)F

Computed Properties

• Exact Mass: 277.97023g/mol
• Monoisotopic Mass: 277.97023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 96.4Ų

Additional information on 2-amino-3-(5-bromo-2-fluoropyridin-3-yl)-3-hydroxypropanoic acid

Compound CAS No. 2228125-91-3: 2-amino-3-(5-bromo-2-fluoropyridin-3-yl)-3-hydroxypropanoic Acid

Compound CAS No. 2228125-91-3, also known as 2-amino-3-(5-bromo-2-fluoropyridin-3-yl)-3-hydroxypropanoic acid, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine and fluorine atoms, along with an amino and hydroxy group attached to a propanoic acid backbone. The combination of these functional groups makes this compound a versatile building block for advanced chemical synthesis.

The chemical structure of this compound is particularly interesting due to the presence of multiple heteroatoms in the pyridine ring. The bromine and fluorine substituents introduce electronic effects that can influence the reactivity and stability of the molecule. Additionally, the amino and hydroxy groups provide sites for further functionalization, enabling the creation of derivatives with diverse properties. Recent studies have highlighted the importance of such multifunctional compounds in drug discovery, where they can serve as scaffolds for developing bioactive molecules.

From a synthetic chemistry perspective, the preparation of 2-amino-3-(5-bromo-2-fluoropyridin-3-yl)-3-hydroxypropanoic acid involves a series of carefully designed reactions. The synthesis typically begins with the preparation of the pyridine derivative, followed by the introduction of the amino and hydroxy groups through nucleophilic substitution or other suitable methods. The optimization of reaction conditions is crucial to ensure high yields and purity, as impurities can significantly affect the compound's performance in subsequent applications.

In terms of application, this compound has shown promise in several areas. For instance, its ability to act as a chiral auxiliary has been explored in asymmetric synthesis, where it facilitates the formation of enantiomerically enriched products. Furthermore, its role as a ligand in metal-catalyzed reactions has been investigated, demonstrating its potential in catalytic processes. Recent research has also focused on its use in peptide synthesis, where it serves as a versatile amino acid analog with unique properties.

The biological activity of CAS No. 2228125-91-3 has been a subject of intense study. Preclinical data suggest that this compound exhibits potent inhibitory activity against certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. Its ability to cross the blood-brain barrier makes it a promising candidate for drug development in this area. Additionally, studies have explored its potential as an anticancer agent, where it has demonstrated selective cytotoxicity against cancer cell lines while sparing normal cells.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated. Toxicological studies indicate that it has low acute toxicity when administered at recommended doses. However, long-term toxicity studies are still ongoing to fully understand its safety profile for therapeutic applications.

In conclusion, CAS No. 2228125-91-3 (2-amino-3-(5-bromo-2-fluoropyridin-3-yl)-3-hydroxypropanoic acid) represents a cutting-edge compound with vast potential across multiple disciplines. Its unique structure, versatile functional groups, and promising biological activity position it as a valuable tool in modern chemical research and development.